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Compound of Interest

Compound Name: Flt3-IN-24

Cat. No.: B12372492 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Flt3-IN-24, a potent and selective inhibitor of FLT3

kinase. Adherence to these guidelines is critical for maintaining a safe laboratory environment

and complying with regulatory standards.

Flt3-IN-24, like many small molecule kinase inhibitors, is a potent bioactive compound. While a

specific Safety Data Sheet (SDS) with detailed disposal instructions for Flt3-IN-24 is not readily

available, general best practices for the disposal of hazardous chemical waste, particularly

potent compounds dissolved in solvents like Dimethyl Sulfoxide (DMSO), must be strictly

followed.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE), including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12372492?utm_src=pdf-interest
https://www.benchchem.com/product/b12372492?utm_src=pdf-body
https://www.benchchem.com/product/b12372492?utm_src=pdf-body
https://www.benchchem.com/product/b12372492?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any vapors.

Quantitative Data for the Common Solvent: DMSO
Flt3-IN-24 is often dissolved in DMSO for experimental use. Understanding the properties of

the solvent is crucial for safe disposal.

Property Value Citation

Chemical Formula C₂H₆OS

Molar Mass 78.13 g/mol

Appearance Colorless liquid

Flash Point
87 °C (188.6 °F) - Combustible

Liquid
[1]

Boiling Point 189 °C (372 °F) [2]

Solubility in Water Miscible [1]

Special Hazard

Readily penetrates the skin

and may carry dissolved

chemicals into the body.

[1][2]

Step-by-Step Disposal Protocol for Flt3-IN-24
This protocol is based on general guidelines for hazardous laboratory chemical waste.

1. Waste Identification and Segregation:

Treat all Flt3-IN-24, whether in solid form or dissolved in a solvent, as hazardous chemical
waste.
Do not mix Flt3-IN-24 waste with other waste streams unless explicitly permitted by your
institution's hazardous waste management program.

2. Containment:
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Place all waste containing Flt3-IN-24 into a designated, leak-proof, and clearly labeled
hazardous waste container.
The container must be compatible with the waste. For Flt3-IN-24 dissolved in DMSO, a high-
density polyethylene (HDPE) or glass container is appropriate.
Never use metal containers for acidic or corrosive waste.[3]

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste."
The label must include:
The full chemical name: "Flt3-IN-24" and the solvent used (e.g., "in Dimethyl Sulfoxide").
The approximate concentration and quantity of the waste.
The date the waste was first added to the container.
The name of the principal investigator or laboratory contact.

4. Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.
The storage area should be secure, well-ventilated, and away from heat or ignition sources.
Ensure secondary containment (such as a spill tray) is used to prevent the spread of material
in case of a leak.[3]

5. Disposal:

Do not dispose of Flt3-IN-24 down the sink or in the regular trash.[4][5] Hazardous
chemicals must never be poured down the drain.[4]
Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) or equivalent department.[4][6] Follow their specific procedures for
waste pickup.

6. Decontamination of Empty Containers:

An empty container that held Flt3-IN-24 must be managed as hazardous waste unless
properly decontaminated.
For containers that held acutely hazardous waste, triple rinsing with a suitable solvent is
required.[6] The rinsate must be collected and disposed of as hazardous waste.[6]
After decontamination, deface or remove all hazardous chemical labels before disposing of
the container in the regular trash.[6]
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Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Flt3-IN-24.
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Preparation & Handling

Disposal Procedure

Prohibited Actions

Start: Flt3-IN-24 Waste Generated

Wear Appropriate PPE:
- Gloves

- Goggles
- Lab Coat

Work in a Ventilated Area
(e.g., Fume Hood)

Identify as Hazardous Waste

Select Compatible Waste Container
(e.g., HDPE, Glass) DO NOT Pour Down Drain DO NOT Dispose in Regular Trash

Transfer Waste to Container

Securely Seal and Label Container:
- 'Hazardous Waste'

- Chemical Name & Solvent
- Concentration & Quantity

- Date & Contact Info

Store in Designated Satellite
Accumulation Area with
Secondary Containment

Arrange for Pickup by
Institutional EHS

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Flt3-IN-24.
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By adhering to these procedures, you contribute to a safer research environment and ensure

the responsible management of chemical waste. Always consult your institution's specific

guidelines and your laboratory's safety officer for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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